2-(3,4-Dichlorobenzoyl)benzoic acid
Overview
Description
“2-(3,4-Dichlorobenzoyl)benzoic acid” is a chemical compound with the molecular formula C14H8Cl2O3 . It has a molecular weight of 295.12 . This compound is used for the synthesis of some new phthalide derivatives which show variable antibacterial activity against Staphylococcus aureus and Escherichia coli .
Synthesis Analysis
While specific synthesis methods for “2-(3,4-Dichlorobenzoyl)benzoic acid” were not found in the search results, a related compound, 2,3-dichlorobenzoic acid, has been studied. A simple, selective, and sensitive gradient reversed-phase liquid chromatography method has been developed for the separation and determination of 2,3-dichlorobenzoic acid .
Molecular Structure Analysis
The molecular structure of “2-(3,4-Dichlorobenzoyl)benzoic acid” is represented by the linear formula C14H8Cl2O3 . More detailed structural information, such as 3D molecular models or bond lengths and angles, was not found in the search results.
Scientific Research Applications
Chemical Research
2-(3,4-Dichlorobenzoyl)benzoic acid is a chemical compound with the linear formula C14H8Cl2O3 . It’s used in chemical research, particularly in the synthesis of other compounds .
Synthesis of Benzoxazoles
Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas . It’s possible that 2-(3,4-Dichlorobenzoyl)benzoic acid could be used in the synthesis of benzoxazole derivatives .
Drug Discovery
The benzoxazole motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on . Therefore, 2-(3,4-Dichlorobenzoyl)benzoic acid could potentially be used in drug discovery .
Green Chemistry
The synthesis of benzoxazole derivatives using different catalytic systems and eco-friendly pathways has been summarized . It’s possible that 2-(3,4-Dichlorobenzoyl)benzoic acid could be used in these green chemistry applications .
Synthesis of Benzamide Derivatives
Benzene nucleus is of a special structure, especially its acyl chloride compounds have various applications . For example, 3,5-dichlorobenzoyl chloride is an important substrate in the syntheses of various benzamide derivatives . It’s possible that 2-(3,4-Dichlorobenzoyl)benzoic acid could be used in the synthesis of benzamide derivatives .
Analytical Chemistry
2,4-Dichlorobenzoic acid was used in solid-phase extraction and gas chromatographic determination of polar acidic herbicides in surface water . It’s possible that 2-(3,4-Dichlorobenzoyl)benzoic acid could have similar applications in analytical chemistry .
Safety and Hazards
properties
IUPAC Name |
2-(3,4-dichlorobenzoyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8Cl2O3/c15-11-6-5-8(7-12(11)16)13(17)9-3-1-2-4-10(9)14(18)19/h1-7H,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASSUNYJRBMKLBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC(=C(C=C2)Cl)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8Cl2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80355181 |
Source
|
| Record name | 2-(3,4-dichlorobenzoyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80355181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
52187-03-8 |
Source
|
| Record name | 2-(3,4-dichlorobenzoyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80355181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(3,4-DICHLOROBENZOYL)BENZOIC ACID | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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